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Compound of Interest

Compound Name: (Rac)-Azide-phenylalanine

Cat. No.: B15601414

For researchers, scientists, and drug development professionals, the use of novel chemical
reagents is a cornerstone of innovation. (Rac)-Azide-phenylalanine, a phenylalanine
derivative and a non-natural amino acid, is a versatile tool in bioconjugation and protein
labeling through click chemistry.[1][2][3] HoweuVer, its utility is accompanied by significant safety
considerations that demand rigorous handling protocols. This technical guide provides an in-
depth overview of the safety and handling precautions for (Rac)-Azide-phenylalanine,
supported by available data, experimental considerations, and visual workflows to ensure its
safe and effective use in the laboratory.

Hazard Identification and Classification

(Rac)-Azide-phenylalanine is classified as a hazardous substance with the potential for acute
toxicity, skin and eye irritation, and respiratory irritation.[4][5] Of paramount concern is the
documented explosive nature of the isolated, crystalline product.[6][7][8][9][10]

GHS Hazard Classification
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Hazard Class

Hazard Category

Hazard Statement

H302: Harmful if swallowed.[4]

Acute Toxicity, Oral Category 4 -

i ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation Category 2 5]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 / 2A o
Irritation irritation.[4][5]
Specific Target Organ Toxicity - ]

) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o

o irritation.[4]
Tract Irritation)
_ H242: Heating may cause a

Self-Reactive Substances Type C

fire.

Note: GHS classifications may vary slightly between suppliers.

Physical and Chemical Properties

Value

Property

Molecular Formula

CO9H10N402[3]

Molecular Weight

206.20 g/mol [3]

Appearance

Solid powder[2]

Storage Temperature

-20°C

Health Hazards and First Aid

Routes of Exposure and Symptoms

 Ingestion: Harmful if swallowed.[4][5]

» Skin Contact: Causes skin irritation.[4][5]

o Eye Contact: Causes serious eye irritation.[4][5]
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e Inhalation: May cause respiratory irritation.[4]

First Aid Measures

Exposure Route First Aid Protocol

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Seek immediate medical attention.[11]
[12]

Remove contaminated clothing. Wash skin
Skin Contact thoroughly with soap and plenty of water.[11][12]

If irritation persists, seek medical attention.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[11][12][13]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) )
artificial respiration. Seek medical attention.[11]

[12]

Safe Handling and Storage

Given the explosive potential of crystalline (Rac)-Azide-phenylalanine, stringent adherence to
safe handling and storage protocols is critical.

EeLs_QnaLELo_te_ciuLe_EqmpmgnL(EEE)

Specification

Eye Protection Chemical safety goggles or a face shield.[4][11]
Hand Protection Chemical-resistant gloves (e.g., nitrile).[11]
Body Protection Laboratory coat.[4]

Use in a well-ventilated area.[4] If dust is
Respiratory Protection generated, a NIOSH-approved respirator is

recommended.[11]
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Handling Recommendations

» Avoid all personal contact, including inhalation of dust.[4]
e Use in a well-ventilated area, preferably in a chemical fume hood.[4][11]

¢ Avoid formation of dust.[11] Use dry clean-up procedures and do not generate dust during
spill cleanup.[4]

o Keep away from heat and sources of ignition.[11]

e Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Storage Recommendations

e Crucial Recommendation: Avoid storing crystalline samples of azidophenylalanine for long
periods. All stocks of the material should be kept in a dilute agueous solution to mitigate the
explosion hazard.[10]

e Store in a cool, dry, and well-ventilated place.[13]
» Keep containers securely sealed when not in use.[4]
» Store at the recommended temperature of -20°C.

Experimental Protocols and Workflows

The primary application of (Rac)-Azide-phenylalanine is its site-specific incorporation into
proteins for subsequent labeling via click chemistry.[1][2][3]

General Workflow for Protein Labeling
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Caption: Workflow for protein labeling using (Rac)-Azide-phenylalanine.

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b15601414?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receive (Rac)-Azide-phenylalanine

'

Store at -20°C in a designated area

i

Prepare dilute aqueous working solution
in a chemical fume hood

:

Use in experiment, wearing appropriate PPE

'

Dispose of waste in a labeled hazardous waste container

'

Clean work area and wash hands

Click to download full resolution via product page
Caption: Safe handling workflow for (Rac)-Azide-phenylalanine.

Emergency Procedures
Spill Response

In the event of a spill, follow these procedures:
o Evacuate the immediate area.
e Alert personnel in the vicinity.

o Wear appropriate PPE, including respiratory protection if dust is present.
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e For minor spills:

o Use dry clean-up procedures; avoid generating dust.[4]

o Carefully sweep or vacuum the spilled solid.

o Place the material into a suitable, labeled container for waste disposal.[4]
e For major spills:

o Alert emergency services.[4]

o Prevent the spillage from entering drains or water courses.[4]

e Wash the spill area thoroughly with water.[4]

Spill Response Decision Tree

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR962222_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill of (Rac)-Azide-phenylalanine
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Caption: Decision tree for responding to a (Rac)-Azide-phenylalanine spill.
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Firefighting Measures

e The substance is not considered a significant fire risk.[4]

 In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as
extinguishing media.[11][12]

» Containers may burn in a fire, emitting poisonous and corrosive fumes.[4]

 Firefighters should wear self-contained breathing apparatus.[11][12]

Disposal Considerations

Dispose of (Rac)-Azide-phenylalanine and its containers in accordance with local, state, and
federal regulations. It should be treated as hazardous waste.

Conclusion

(Rac)-Azide-phenylalanine is a valuable research tool, but its potential hazards, particularly its
explosive nature in crystalline form, necessitate a high level of caution. By understanding its
properties, implementing robust safety protocols, and being prepared for emergencies,
researchers can safely harness the capabilities of this compound. The recommendation to
store and handle this material in dilute aqueous solutions is a critical measure to mitigate the
risk of an energetic event. Always consult the most recent Safety Data Sheet from your supplier
and adhere to your institution's safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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